Ethyl 2-{2-[1-(2-methylpropyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate

• IUPAC Name: ethyl 2-[2-[1-(2-methylpropyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
• InChI: InChI=1S/C19H25N3O3/c1-4-25-18(24)12-22-16-8-6-5-7-15(16)20-19(22)14-9-17(23)21(11-14)10-13(2)3/h5-8,13-14H,4,9-12H2,1-3H3
• InChI Key: HWZKHEOAJLEFMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)CC(C)C
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol
• CAS No.: 890642-46-3

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a benzimidazole ring, a pyrrolidine ring, and an ester group. The benzimidazole and pyrrolidine rings are fused, with the ester group attached to the benzimidazole ring.

Scientific Research Applications

Synthesis and Reactivity

• Ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate has been prepared by condensing cyanoacetohydrazide with diethyl monoimidic malonate, demonstrating the reactivity of similar compounds towards a variety of electrophilic reagents, which could be indicative of the synthetic versatility of Ethyl 2-{2-[1-(2-methylpropyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate as well (Elnagdi et al., 1988).

Medicinal Chemistry Applications

• Novel hexahydroimidazo[1,2-a]pyridines, prepared similarly, have shown the ability to inhibit the inducible TNF-alpha promoter activity in T cells, suggesting potential immunomodulatory applications for related compounds (Rether et al., 2008).

Material Science and Catalysis

• The ionic liquid 1-ethyl-3-methylimidazole acetate ([EMIM]OAc) was found to be a mild and effective catalyst for the efficient synthesis of 2-aryl-4,5-diphenyl imidazoles, highlighting the potential of related structures in catalysis under environmentally friendly conditions (Zang et al., 2010).

Synthesis of Heterocyclic Compounds

• Ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates have been synthesized, reacting with substituted benzaldehydes to form derivatives with potential applications in developing new pharmaceuticals and materials (Tverdokhlebov et al., 2005).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. Its potential applications in drug development suggest it may interact with biological systems in a significant way.

Safety and Hazards

The safety data sheet for a similar compound, ethyl acetate, indicates that it is highly flammable and can cause serious eye irritation and drowsiness or dizziness. It is recommended to handle it with care, using protective gloves and eye/face protection, and to use it only in a well-ventilated area.